1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(2,2-dimethylbutanoyl)-N-(4-methylpyridin-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H27N3O2/c1-5-18(3,4)17(23)21-10-7-14(8-11-21)16(22)20-15-12-13(2)6-9-19-15/h6,9,12,14H,5,7-8,10-11H2,1-4H3,(H,19,20,22)
• InChI Key: ADPOTJSRLDGPKO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C(=O)N1CCC(CC1)C(=O)NC2=NC=CC(=C2)C
• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol

Description

1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential therapeutic uses in cancer treatment. DMXAA was first discovered in the early 1990s and has since been the subject of numerous research studies.

Mechanism of Action

1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide works by activating the immune system and inducing the production of cytokines, such as tumor necrosis factor (TNF)-alpha and interferon (IFN)-alpha. These cytokines then activate immune cells, such as macrophages and natural killer cells, which in turn attack and destroy cancer cells.
Biochemical and Physiological Effects:
1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects in cancer cells. These include the induction of apoptosis (programmed cell death), the inhibition of angiogenesis (the formation of new blood vessels), and the activation of immune cells.

Advantages and Limitations for Lab Experiments

1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide has a number of advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research studies. Additionally, 1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide has been extensively studied in animal models and has shown promising results in early clinical trials.
However, there are also limitations to the use of 1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide in lab experiments. One limitation is that 1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide has been shown to have a narrow therapeutic window, meaning that it can be toxic at high doses. Additionally, 1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide has been shown to have limited efficacy in some cancer types, suggesting that it may not be effective for all types of cancer.

Future Directions

There are a number of future directions for research on 1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the development of new formulations of 1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide that can improve its efficacy and reduce its toxicity.
Additionally, there is ongoing research on the use of 1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. This research aims to determine whether 1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide can enhance the efficacy of these therapies and improve patient outcomes.
Conclusion:
In conclusion, 1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide is a synthetic compound that has shown promising results in preclinical and early clinical studies for its potential use in cancer treatment. While there are limitations to its use, ongoing research aims to address these limitations and improve the efficacy of 1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide as a cancer therapy.

Synthesis Methods

1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide can be synthesized through a multistep process involving the reaction of various chemical compounds. One common method of synthesis involves the reaction of 2-acetylpyridine with 2,2-dimethylbutyryl chloride to form 1-(2,2-dimethylbutanoyl)-2-acetylpyridine. This compound is then reacted with piperidinecarboxylic acid to form 1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide.

Scientific Research Applications

1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide has been studied extensively for its potential use in cancer treatment. Research has shown that 1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide has potent anti-tumor activity in a variety of cancer cell lines and animal models. 1-(2,2-dimethylbutanoyl)-N-(4-methyl-2-pyridinyl)-4-piperidinecarboxamide works by activating the immune system and inducing the production of cytokines, which in turn leads to the destruction of cancer cells.